Benzyl 2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetate

• IUPAC Name: benzyl 2-[[3-(3,4-dimethoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetate
• InChI: InChI=1S/C23H22N2O5S2/c1-28-18-9-8-16(12-19(18)29-2)25-22(27)21-17(10-11-31-21)24-23(25)32-14-20(26)30-13-15-6-4-3-5-7-15/h3-9,12H,10-11,13-14H2,1-2H3
• InChI Key: LABLOYRYZCUTAH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)OCC4=CC=CC=C4)OC
• Molecular Formula: C23H22N2O5S2
• Molecular Weight: 470.6 g/mol
• CAS No.: 895785-86-1

Description

Benzyl 2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetate is a useful research compound. Its molecular formula is C23H22N2O5S2 and its molecular weight is 470.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity Evaluation Research in the field of heterocyclic chemistry often involves the synthesis of novel compounds with potential biological activities. For example, a study by Deohate and Palaspagar (2020) discusses the synthesis of pyrimidine-linked pyrazole heterocyclics via microwave irradiation and evaluates their insecticidal and antibacterial potential, demonstrating the methodological approaches used in creating and assessing the biological relevance of similar compounds Deohate & Palaspagar, 2020.

Antiviral Properties Compounds with a pyrimidine structure have been evaluated for their antiviral properties, as seen in the work of Novikov et al. (2004), where derivatives of pyrimidin-4(3H)-one were synthesized and shown to inhibit HIV-1 replication in vitro Novikov, Ozerov, Sim, & Buckheit, 2004.

Anti-Inflammatory and Analgesic Agents The synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from specific ketones has shown anti-inflammatory and analgesic properties, as investigated by Abu‐Hashem et al. (2020). This study highlights the therapeutic potential of such compounds Abu‐Hashem, Al-Hussain, & Zaki, 2020.

Aldose Reductase Inhibitors Compounds containing the pyrimidine structure, including thiazolidin-5-ylidene acetates, have been evaluated for their potential as aldose reductase inhibitors, suggesting applications in treating diabetic complications. Such research provides insight into the medicinal chemistry applications of these compounds Ali, Saeed, Abbas, Shahid, Bolte, & Iqbal, 2012.

Mechanism of Action

Target of Action

Similar compounds such as pyridopyrimidine drugs have been known to inhibit dihydrofolate reductase (dhfr) with high affinity .

Mode of Action

Similar compounds such as pyridopyrimidine drugs inhibit dhfr, thereby reducing the quantity of tetrahydrofolate necessary for the synthesis of pyrimidine and purine .

Biochemical Pathways

Similar compounds such as pyridopyrimidine drugs inhibit dhfr, thereby affecting the synthesis of rna and dna .

Result of Action

Similar compounds such as pyridopyrimidine drugs have been known to stop the synthesis of rna and dna, leading to the death of cancer cells .